4-[4-ethyl-5-(1H-imidazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]-1-(5-methoxy-2-furoyl)piperidine

• IUPAC Name: [4-[4-ethyl-5-(imidazol-1-ylmethyl)-1,2,4-triazol-3-yl]piperidin-1-yl]-(5-methoxyfuran-2-yl)methanone
• InChI: InChI=1S/C19H24N6O3/c1-3-25-16(12-23-11-8-20-13-23)21-22-18(25)14-6-9-24(10-7-14)19(26)15-4-5-17(27-2)28-15/h4-5,8,11,13-14H,3,6-7,9-10,12H2,1-2H3
• InChI Key: QMAHEYMPRSKFFS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1C2CCN(CC2)C(=O)C3=CC=C(O3)OC)CN4C=CN=C4
• Molecular Formula: C19H24N6O3
• Molecular Weight: 384.4 g/mol

Description

The chemical under discussion is closely related to classes of compounds that are synthesized for various biological applications. Compounds with similar structural features have been studied for their potential in addressing biological targets, showcasing the importance of understanding their synthesis, structure, and properties.

Synthesis Analysis

Compounds of similar complexity are typically synthesized through multi-step processes involving cyclo-condensation, nucleophilic reactions, and protection-deprotection strategies. For instance, Rajkumar et al. (2014) describe a useful synthesis methodology for piperazine derivatives, which could be analogous to the synthesis of our compound of interest (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using spectroscopic techniques like IR, NMR, and mass spectrometry. Ünver et al. (2009) detailed the structural properties of triazol-ones, providing insights into the structural elucidation process that would apply to our compound (Ünver, Sancak, Tanak, Değirmencioğlu, Düğdü, Er, & Işık, 2009).

Chemical Reactions and Properties

The chemical reactivity of such molecules often includes interactions with biological targets, forming the basis for their potential therapeutic use. Zhou et al. (2014) synthesized a tracer for imaging cerebral receptors, hinting at the types of chemical reactivity and biological interactions that could be relevant (Zhou, Khanapur, Huizing, Zijlma, Schepers, Dierckx, van Waarde, de Vries, & Elsinga, 2014).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are crucial for understanding the compound's behavior in biological systems. Thimmegowda et al. (2009) conducted crystal structure studies on a bioactive heterocycle, which could provide insights into similar analyses for the compound (Thimmegowda, Sarala, Kumar, Chandrappa, Prasad, Anandalwar, Prasad, & Rangappa, 2009).

Chemical Properties Analysis

Understanding the chemical properties involves examining the compound's reactivity, stability, and interactions. The study by Goli-Garmroodi et al. (2015) on the synthesis of benzo[4,5]imidazo[1,2-a]pyridine derivatives offers a glimpse into the chemical behavior of similarly structured molecules (Goli-Garmroodi, Omidi, Saeedi, Sarrafzadeh, Rafinejad, Mahdavi, Bardajee, Akbarzadeh, Firoozpour, Shafiee, & Foroumadi, 2015).

Scientific Research Applications

Synthesis and Antimicrobial Activities

Compounds with structural elements similar to 4-[4-ethyl-5-(1H-imidazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]-1-(5-methoxy-2-furoyl)piperidine, such as 1,2,4-triazole derivatives, have been synthesized and evaluated for their antimicrobial activities. For example, novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives have been developed and showed good to moderate activities against tested microorganisms, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2010).

Molecular Docking Studies and Anticancer Activity

Further, benzimidazole derivatives bearing 1,2,4-triazole have been studied for their anti-cancer properties through molecular docking studies. These compounds, including ones with piperidine structures, have been analyzed for their stability, conformations, and interactions with cancer-related targets, demonstrating potential utility in the design of cancer therapeutics (Karayel, 2021).

Synthesis Techniques and Chemical Analysis

In the realm of chemical synthesis and analysis, the methodologies employed to create and characterize compounds like 4-[4-ethyl-5-(1H-imidazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]-1-(5-methoxy-2-furoyl)piperidine are of significant interest. Techniques such as the synthesis of Schiff and Mannich bases from isatin derivatives, involving reactions with 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones, highlight the intricate chemical processes used to create compounds with potential biological activities (Bekircan & Bektaş, 2008).

Drug Development and Pharmaceutical Analysis

Additionally, the development of ion-selective electrodes for the analysis of pharmaceutical compounds showcases the relevance of similar compounds in improving analytical techniques within drug development and quality control processes. Such advancements can facilitate the detection and quantification of pharmaceuticals and their metabolites in various matrices (Shamsipur & Jalali, 2000).